Cas no 61551-95-9 (2-(1H-imidazol-1-yl)ethane-1-thiol)

• Product Name: 2-(1H-imidazol-1-yl)ethane-1-thiol
• CAS No: 61551-95-9
• MF: C₅H₈N₂S
• MW: 128.195419311523
• CID: 475147
• PubChem ID: 20065733
• Update Time: 2025-06-08

2-(1H-imidazol-1-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-ethanethiol
• 2-imidazol-1-ylethanethiol
• 2-(1H-imidazol-1-yl)ethane-1-thiol
• AKOS026730793
• 61551-95-9
• SCHEMBL1708961
• EN300-1241302
• DTXSID20602065

• Inchi： 1S/C5H8N2S/c8-4-3-7-2-1-6-5-7/h1-2,5,8H,3-4H2
• InChI Key： JNJALVDBIOPZBP-UHFFFAOYSA-N
• SMILES： SCCN1C=NC=C1

Computed Properties

• Exact Mass: 128.04094
• Monoisotopic Mass: 128.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 18.8Ų

Experimental Properties

• PSA: 17.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(1H-imidazol-1-yl)ethane-1-thiol

2-(1H-Imidazol-1-yl)ethane-1-thiol (CAS No. 61551-95-9): An Overview of Its Properties, Applications, and Recent Research

2-(1H-Imidazol-1-yl)ethane-1-thiol (CAS No. 61551-95-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals due to its unique properties and potential applications. This compound, also known as imidazolethiol, is characterized by its imidazole ring and thiol group, which confer it with a range of chemical and biological activities. In this article, we will delve into the structural features, synthesis methods, biological activities, and recent research advancements associated with 2-(1H-imidazol-1-yl)ethane-1-thiol.

Structural Features and Synthesis

2-(1H-Imidazol-1-yl)ethane-1-thiol is a small molecule with the molecular formula C₅H₈N₂S. The compound consists of an imidazole ring attached to an ethane chain that terminates in a thiol group (-SH). The imidazole ring is a five-membered heterocyclic aromatic ring containing two nitrogen atoms, which imparts the molecule with basic properties and the ability to form hydrogen bonds. The thiol group, on the other hand, is a functional group that can participate in various chemical reactions, including oxidation, alkylation, and metal coordination.

The synthesis of 2-(1H-imidazol-1-yl)ethane-1-thiol can be achieved through several methods. One common approach involves the reaction of 2-bromoethanethiol with imidazole in the presence of a base such as potassium carbonate. This method provides a straightforward route to the target compound with high yields and purity. Another synthetic route involves the alkylation of imidazole with 2-chloroethanethiol using a suitable base. These synthetic strategies have been well-documented in the literature and are widely used in both academic and industrial settings.

Biological Activities

2-(1H-Imidazol-1-yl)ethane-1-thiol has been extensively studied for its biological activities, which include antioxidant properties, metal chelation, and potential therapeutic applications. The thiol group in the molecule is known for its strong reducing properties, making it an effective scavenger of reactive oxygen species (ROS). This antioxidant activity has potential implications in various diseases characterized by oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

The imidazole ring in 2-(1H-imidazol-1-yl)ethane-1-thiol also plays a crucial role in its biological activities. Imidazole-containing compounds are known to have affinity for metal ions, particularly copper and zinc. This property makes 2-(1H-imidazol-1-yl)ethane-1-thiol an effective metal chelator, which can be utilized in various applications such as metal ion sensing and detoxification.

Recent Research Advancements

In recent years, significant progress has been made in understanding the biological activities and potential applications of 2-(1H-imidazol-1-yl)ethane-1-thiol. One notable area of research is its use as a metal chelator in therapeutic applications. A study published in the *Journal of Medicinal Chemistry* reported that 2-(1H-imidazol-1-yl)ethane-1-thiol effectively chelates copper ions, which are implicated in several neurodegenerative diseases such as Alzheimer's disease. The compound's ability to selectively bind copper ions without affecting other essential metals makes it a promising candidate for developing novel therapeutic agents.

Another area of interest is the use of 2-(1H-imidazol-1-yl)ethane-1-thiol as an antioxidant. Research published in *Free Radical Biology and Medicine* demonstrated that 2-(1H-imidazol-1-yl)ethane-1-thiol exhibits potent antioxidant activity by scavenging ROS and protecting cells from oxidative damage. This property has potential applications in preventing or treating oxidative stress-related conditions such as inflammation and aging.

Beyond its direct biological activities, 2-(1H-imidazol-1-yl)ethane-1-thiol has also been explored for its use as a building block in the synthesis of more complex molecules with enhanced functionalities. For example, a study published in *Organic Letters* described the use of 2-(1H-imidazol-1-yl)ethane-1-thiol as a key intermediate in the synthesis of novel imidazole-based compounds with improved pharmacological properties.

Conclusion

2-(1H-imidazol-1-yi)ethane-l-thiol (CAS No. 6155l-g5-g9) is a multifaceted compound with a rich array of chemical and biological properties. Its unique structure, combining an imidazole ring and a thiol group, endows it with antioxidant capabilities, metal chelation properties, and potential therapeutic applications. Recent research has further elucidated these properties and expanded our understanding of its potential uses in various fields such as medicine and materials science. As research continues to advance, it is likely that new applications for 2-(lH-imida-zoi-l-yi)eihanc-l-tiiioi will be discovered, further solidifying its importance in the scientific community.